molecular formula C21H42N2O2 B1143729 N,N/'-METHYLENEDIDECANAMIDE CAS No. 10436-12-1

N,N/'-METHYLENEDIDECANAMIDE

Cat. No.: B1143729
CAS No.: 10436-12-1
M. Wt: 354.57038
Attention: For research use only. Not for human or veterinary use.
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Description

N,N'-Methylenedidecanamide is a bisamide compound characterized by two decanamide groups (C₁₀ alkyl chains) linked via a methylene bridge (–CH₂–). Its molecular formula is C₂₁H₄₂N₂O₂, with a molecular weight of 354.58 g/mol (inferred from structural analysis). This compound belongs to a class of bisamides widely studied for their applications in polymer stabilization, lubricants, and surfactants due to their thermal stability and hydrophobic properties.

Properties

CAS No.

 10436-12-1

Molecular Formula

 C21H42N2O2

Molecular Weight

 354.57038

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Key Properties

Bisamides are differentiated by their bridge type (e.g., methylene, ethylene, or longer alkyl chains) and substituent chain length (e.g., C₁₀ decanamide vs. C₁₈ octadecanamide). Below is a comparative analysis based on structural and functional attributes:

Table 1: Structural and Functional Comparison of Bisamides
Compound Name Molecular Formula Bridge Type Substituent Chain Length Molecular Weight (g/mol) Key Properties/Applications
N,N'-Methylenedidecanamide C₂₁H₄₂N₂O₂ Methylene C₁₀ 354.58 High thermal stability; lubricant additive
N,N′-1,2-Ethanediyldidecanamide C₂₂H₄₄N₂O₂ Ethylene C₁₀ 368.61 Enhanced flexibility; potential use in coatings
N,N'-Ethylenedioctadecanamide C₃₈H₇₆N₂O₂ Ethylene C₁₈ 592.98 Extreme hydrophobicity; surfactant
N,N'-Methylenedidocosanamide C₄₅H₉₀N₂O₂ Methylene C₂₂ 691.20 High melting point; polymer modifier

Impact of Bridge Type

  • Methylene Bridge (–CH₂–) :
    Found in N,N'-Methylenedidecanamide, this short bridge confers rigidity, promoting crystallinity and higher melting points compared to ethylene-bridged analogs. Such rigidity enhances its utility in high-temperature applications.

Role of Substituent Chain Length

  • Decanamide (C₁₀) :
    N,N'-Methylenedidecanamide’s C₁₀ chains balance hydrophobicity and processability, making it suitable for industrial lubricants.
  • Longer Chains (C₁₈, C₂₂) : Compounds like N,N'-Ethylenedioctadecanamide and N,N'-Methylenedidocosanamide exhibit greater hydrophobicity and thermal resistance but may face challenges in solubility and dispersion.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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